(1R,2R)-2-[bis(2-hydroxypropyl)amino]cyclopentan-1-ol

• Molecular Formula: C11H23NO3
• Molecular Weight: 217.31 g/mol
• IUPAC Name: (1R,2R)-2-[bis(2-hydroxypropyl)amino]cyclopentan-1-ol
• InChI: InChI=1S/C11H23NO3/c1-8(13)6-12(7-9(2)14)10-4-3-5-11(10)15/h8-11,13-15H,3-7H2,1-2H3/t8?,9?,10-,11-/m1/s1
• InChI Key: XPAHKPULUCTOIA-JPPWEJMLSA-N
• Isomeric SMILES: CC(CN(CC(C)O)[C@@H]1CCC[C@H]1O)O
• Canonical SMILES: CC(CN(CC(C)O)C1CCCC1O)O

Description

(1R,2R)-2-[bis(2-hydroxypropyl)amino]cyclopentan-1-ol is a chiral amino alcohol derivative featuring a cyclopentanol backbone substituted with a bis(2-hydroxypropyl)amino group at the 2-position. Key structural attributes include:

• Stereochemistry: The (1R,2R) configuration confers enantiomeric specificity, which is critical for applications requiring chiral discrimination, such as asymmetric catalysis or pharmaceutical intermediates.
• Functional Groups: The amino alcohol moiety and two secondary hydroxyl groups from the 2-hydroxypropyl substituents enhance hydrogen-bonding capacity and solubility in polar solvents.
• Potential Applications: Likely uses include chiral ligands in catalysis, solubilizing agents, or precursors for bioactive molecules due to its polar, multifunctional structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-(((1R,2R)-2-Hydroxycyclopentyl)azanediyl)bis(propan-2-ol) typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of cyclopentanone with an appropriate amine to form an intermediate, which is then subjected to further reactions to introduce the hydroxyl and propan-2-ol groups. The reaction conditions often include the use of catalysts, controlled temperatures, and specific solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of automated reactors and precise control of reaction parameters is crucial to achieve consistent quality. Additionally, purification steps such as distillation, crystallization, or chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

1,1’-(((1R,2R)-2-Hydroxycyclopentyl)azanediyl)bis(propan-2-ol) can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The hydroxyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used to substitute hydroxyl groups with halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopentanone derivatives, while reduction can produce various alcohols.

Scientific Research Applications

1,1’-(((1R,2R)-2-Hydroxycyclopentyl)azanediyl)bis(propan-2-ol) has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism by which 1,1’-(((1R,2R)-2-Hydroxycyclopentyl)azanediyl)bis(propan-2-ol) exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to participate in hydrogen bonding, hydrophobic interactions, and other molecular interactions that influence its activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name/ID	Key Substituents/Features	Molecular Weight (g/mol)	Functional Groups	Potential Applications
Target Compound	bis(2-hydroxypropyl)amino, (1R,2R) config	~263.3 (calculated)	Amino alcohol, diol	Chiral synthesis, pharmaceuticals
N-[(1R,2R)-1-[[bis(4-Methoxyphenyl)...	Bis(4-methoxyphenyl) groups, dithiolane	>800 (estimated)	Ether, amide, dithiolane	Redox-active materials, organic synth
rac-(1R,2R,4S)-2-(aminomethyl)-4-...	Oxadiazole, aminomethyl, HCl salt	168.20	Oxadiazole, amine hydrochloride	Pharmaceutical intermediates

Substituent-Driven Property Differences

Polarity and Solubility

• The target compound’s 2-hydroxypropyl groups enhance hydrophilicity, favoring solubility in polar solvents (e.g., water, ethanol). In contrast, the methoxyphenyl groups in Compound 9a () increase lipophilicity, likely reducing aqueous solubility .
• The oxadiazole-containing compound () exhibits moderate polarity but forms a hydrochloride salt, suggesting basicity and salt-dependent solubility .

Stereochemical Impact

• The (1R,2R) configuration in the target compound contrasts with the rac-mixture (racemic) in . Enantiopure compounds are preferred in asymmetric synthesis or drug development to avoid off-target effects .

Functional Group Reactivity

• The dithiolane group in Compound 9a enables disulfide bond formation, useful in redox applications, whereas the target compound’s hydroxyl groups may participate in hydrogen bonding or esterification .